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Abstract

Simazine (CAS 122-34-9) is a selective triazine herbicide widely used for the control of broad-

leaved weeds and annual grasses in agricultural and non-crop settings.[1][2] Its mode of action

involves the inhibition of photosynthesis in target plants.[3] Due to its moderate persistence in

soil and potential for runoff into aquatic systems, the effects of simazine on non-target

organisms are a significant area of research.[1][4] This technical guide provides an in-depth

analysis of the ecotoxicological effects of simazine on a range of non-target organisms,

including aquatic flora and fauna, terrestrial wildlife, and soil microbial communities. It

summarizes key quantitative toxicity data, details common experimental protocols for

ecotoxicological assessment, and visualizes the herbicide's primary mechanism of action and

its broader environmental impact.

Introduction
Simazine, with the IUPAC name 6-chloro-N2,N4-diethyl-1,3,5-triazine-2,4-diamine, is a

systemic herbicide absorbed primarily through the roots of plants. It is available in various

formulations, including wettable powders, water-dispersible granules, and liquids.[1] While

effective for weed control, its environmental persistence, with a soil half-life ranging from 28 to

149 days, and its mobility in soil raise concerns about its impact on non-target species.[1][5]

Simazine has been detected in both surface and groundwater, necessitating a thorough

understanding of its risk profile for environmental and ecological health.[4]
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Mechanism of Action
Simazine's primary mode of action is the disruption of photosynthesis, a process vital for

plants, algae, and cyanobacteria.[3] A secondary effect observed is the generation of reactive

oxygen species (ROS), which can cause cellular damage in a wide range of organisms.[3]

Inhibition of Photosystem II (PSII)
Simazine exerts its herbicidal activity by inhibiting electron transport in the Photosystem II

(PSII) complex located in the thylakoid membranes of chloroplasts.[3] It binds to the D1 protein

at the plastoquinone-binding site, which blocks the flow of electrons from PSII. This interruption

halts the production of ATP and NADPH, the energy-carrying molecules necessary for carbon

fixation, ultimately leading to the death of the plant.[3]
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Figure 1: Simazine's inhibition of the photosynthetic electron transport chain.
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Formation of Reactive Oxygen Species (ROS)
In addition to blocking photosynthesis, exposure to PSII-inhibiting herbicides like simazine can

lead to an increased formation of reactive oxygen species (ROS).[3] ROS are highly reactive

molecules that can damage essential biomolecules such as DNA, RNA, and proteins, causing

oxidative stress and potentially leading to cell death in both plant and animal species.[3]

Effects on Aquatic Non-Target Organisms
Simazine's presence in freshwater and marine environments poses a risk to aquatic life, with

phototrophic organisms being particularly sensitive.[3]

Algae and Macrophytes
As photosynthesizing organisms, algae and aquatic plants are highly susceptible to simazine.

The herbicide inhibits their growth by disrupting photosynthesis.[6][7] Toxicity values vary

significantly among species.

Table 1: Toxicity of Simazine to Freshwater Algae and Macrophytes
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Species Endpoint
Concentration
(µg/L)

Exposure
Duration

Reference

Scenedesmus
acutus

Acute NOEC
(Growth)

0.65 24 hours [3]

Spirogyra

jurgensii

IC50

(Photosynthesis)

1.1 µM (~221

µg/L)
- [7]

Pithophora

oedogonia

IC50

(Photosynthesis)

3.0 µM (~605

µg/L)
- [7]

Cladophora

glomerata

IC50

(Photosynthesis)

3.8 µM (~766

µg/L)
- [7]

Nephroselmis

pyriformis
IC50 (Growth) 24.4 - [8]

Chlamydomonas

reinhardii
Growth Inhibition ≥ 500 (0.5 ppm) - [9]

Myriophyllum

aquaticum

Chronic LOEC

(Growth)
50 7 days

Typha latifolia
Chronic LOEC

(Growth)
1,000 7 days

| Periphyton Community | LC50 | 100 | - |[2] |

Aquatic Invertebrates
Aquatic invertebrates are generally less sensitive to simazine than phototrophs.[3] However,

sublethal effects on growth and reproduction can occur.

Table 2: Toxicity of Simazine to Aquatic Invertebrates
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Species Endpoint
Concentration
(µg/L)

Exposure
Duration

Reference

Daphnia
magna

48-hour EC50
(Immobilizatio
n)

1,000 - 3,700 48 hours [2]

Daphnia pulex 48-hour LC50 > 50,000 48 hours [10]

Stoneflies

(Pteronarcys sp.)
96-hour LC50 1,900 96 hours [2]

Freshwater

Copepod

(Heliodiaptomus

viduus)

24-hour LC50 1,000 24 hours [2]

Oysters 96-hour LC50 > 3,700 96 hours [1]

Bottom

Organisms
Acute LD50 28,000 (28 ppm) - [2][11]

| Signal Crayfish (Pacifastacus leniusculus) | 96-hour LC50 | 77,900 (77.9 mg/L) | 96 hours |

[12] |

Fish
Simazine is generally considered to be slightly to practically non-toxic to fish on an acute basis.

[1][2] However, toxicity can vary widely depending on the species and the formulation of the

product.

Table 3: Acute Toxicity of Simazine to Freshwater Fish
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Species Endpoint
Concentration
(µg/L)

Exposure
Duration

Reference

Fathead
Minnow
(Pimephales
promelas)

96-hour LC50 100 96 hours [1]

Fathead Minnow

(Pimephales

promelas)

96-hour LC50 51,000 96 hours [3]

Rainbow Trout

(Oncorhynchus

mykiss)

96-hour LC50 > 100,000 96 hours [1]

Bluegill Sunfish

(Lepomis

macrochirus)

96-hour LC50

100,000

(wettable

powder)

96 hours [1]

Carp (Cyprinus

carpio)
24-96 hour LC50 90 - 6,600 24-96 hours

Carp (Cyprinus

carpio)
90-day NOEC 45 90 days [3]

Striped Bass

(Morone

saxatilis) - 3 day

old

48-hour LC50 16,000 - 18,000 48 hours [10]

| Striped Bass (Morone saxatilis) - 7 day old | 48-hour LC50 | > 100,000 | 48 hours |[10] |

Amphibians
Amphibians are particularly vulnerable to chemical contaminants due to their permeable skin

and complex life cycles.[13] Studies have shown that s-triazine herbicides, including simazine,

can retard growth and development in tadpoles at concentrations ranging from 0.2 to 1.0 mg/L.

[14] Exposure to pesticides can lead to delayed metamorphosis, morphological abnormalities,
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and endocrine disruption.[13] For the tadpole of Bufo bufo japonicus, the 48-hour median

tolerance limit (TLm) was greater than 100 mg/L.[2]

Effects on Terrestrial Non-Target Organisms
On land, simazine can impact a variety of non-target species through direct consumption of

contaminated food or water.

Birds
Simazine is classified as practically non-toxic to birds on both an acute and subacute basis.[1]

[4]

Table 4: Toxicity of Simazine to Avian Species

Species Endpoint Value Reference

Mallard Duck Acute Oral LD50 > 4,600 mg/kg [1][5]

Mallard Duck 8-day Dietary LC50 > 10,000 ppm [1]

Japanese Quail Acute Oral LD50 1,785 mg/kg [1][5]

Bobwhite Quail 8-day Dietary LC50 > 5,260 ppm [1]

| General Avian | Reproductive NOAEC | 100 - 150 mg a.i./kg |[4] |

Mammals
For most mammals, simazine has low acute toxicity. However, sheep and cattle have been

noted to be especially sensitive for unknown reasons.[1][5]

Table 5: Toxicity of Simazine to Mammals
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Species Endpoint Value Reference

Rat Acute Oral LD50 > 5,000 mg/kg [1][5]

Mouse Acute Oral LD50 > 5,000 mg/kg [5]

Rat Dermal LD50 3,100 mg/kg [1][5]

Rabbit Dermal LD50 > 10,000 mg/kg [5]

| Rat | 4-hour Inhalation LC50 | > 2 mg/L |[1][5] |

Terrestrial Invertebrates
Simazine is considered non-toxic to bees.[1][5] For soil-dwelling invertebrates like earthworms,

the toxicity is low, with a reported soil LC50 of >1000 mg/kg.[1][5]

Effects on Soil Microorganisms
The impact of simazine on soil microbial communities is varied. While some studies report no

significant effects on total bacterial and fungal populations, others have observed negative

impacts on specific functional groups.[15][16] Notably, populations of nitrifying bacteria, which

are crucial for the nitrogen cycle, have been shown to decrease at simazine concentrations of

50 to 300 µg/g of soil.[15][16] This effect was more pronounced after a second application,

suggesting that repeated use could lead to an accumulation that disturbs soil fertility.[15] The

degradation of simazine in soil is primarily microbial and can be influenced by the presence of

other substances like urea, which may alter the degradation pathway.[17][18]

Key Experimental Protocols
Ecotoxicological assessments of simazine follow standardized guidelines to ensure data are

reliable and comparable.

Aquatic Toxicity Testing
A common framework for assessing the acute toxicity of chemicals to aquatic organisms

involves exposing them to a range of concentrations over a defined period.
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Algal Growth Inhibition Test (e.g., OECD 201): Cultures of a specific algal species are

exposed to various simazine concentrations for 72 hours. The growth rate and yield are

measured and compared to controls to determine the EC50 (the concentration causing a

50% reduction in growth).[19]

Invertebrate Acute Immobilisation Test (e.g., OECD 202): Organisms like Daphnia magna are

exposed to simazine for 48 hours. The number of immobile daphnids is recorded to

calculate the EC50.[20]

Fish Acute Toxicity Test (e.g., OECD 203): Fish are exposed to simazine in a semi-static

system (where the test solution is renewed periodically) for 96 hours.[12] Mortality is

observed at 24, 48, 72, and 96 hours to determine the LC50, the concentration lethal to 50%

of the test fish.[12]
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Figure 2: Generalized workflow for an acute aquatic toxicity test.
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Avian Toxicity Testing
Acute Oral Toxicity Test (e.g., OECD 223): Birds are administered a single oral dose of

simazine. The LD50 is determined based on mortality over a 14-day observation period.

Avian Dietary Toxicity Test (e.g., OECD 205): Birds are fed a diet containing simazine for

five days, followed by a three-day observation period on a clean diet.[21] The LC50 is the

dietary concentration that is lethal to 50% of the test birds.[1]

Conclusion
Simazine exhibits a wide range of toxicity to non-target organisms, with the most pronounced

direct effects observed in photosynthesizing aquatic species like algae and macrophytes.[3]

While acute toxicity to most vertebrates (fish, birds, mammals) is relatively low, sublethal and

chronic effects, such as developmental retardation in amphibians and impacts on specific soil

microbial functions, are of concern.[14][15] The data underscores the importance of managing

simazine application to minimize runoff and environmental loading, thereby protecting the

structure and function of non-target ecosystems. Further research into the chronic, sublethal,

and mixture effects of simazine on sensitive populations remains a priority.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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